Cas no 2287342-80-5 (2-[(1-Phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[(1-Phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid
• CAS No: 2287342-80-5
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6150348
• PubChem ID: 137942546
• Update Time: 2025-05-21

2-[(1-Phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid
• 2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid
• 2287342-80-5
• EN300-6747408

• Inchi： 1S/C18H20N2O4S/c21-17(22)15-11-19-16(25-15)10-13-6-8-20(9-7-13)18(23)24-12-14-4-2-1-3-5-14/h1-5,11,13H,6-10,12H2,(H,21,22)
• InChI Key： LHROHODWCFIRMW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-[(1-Phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid

2-[(1-Phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound 2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid, identified by the CAS number 2287342-80-5, is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. Recent studies have highlighted its potential as a precursor for drug development, particularly in the areas of anti-inflammatory and anti-tumor therapies.

The molecular structure of this compound is characterized by a thiazole ring system, which is fused with a carboxylic acid group at the 5-position. The thiazole moiety is further substituted with a methyl group that is connected to a piperidine ring. This piperidine ring is itself modified with a phenylmethoxycarbonyl group, adding complexity and functionality to the molecule. The combination of these structural elements contributes to the compound's unique physicochemical properties and bioavailability.

Recent research has focused on optimizing the synthesis of this compound to enhance its stability and yield. One study published in 2023 explored the use of microwave-assisted synthesis techniques, which significantly reduced reaction times while maintaining high purity levels. This advancement has paved the way for large-scale production, making it more accessible for preclinical studies.

In terms of biological activity, this compound has shown promising results in vitro as an inhibitor of certain enzymes associated with inflammatory pathways. For instance, it demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory agents.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. Its thiazole-based structure exhibits unique electronic properties, making it a candidate for use in organic electronics. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs), where it showed improved charge transport properties compared to traditional materials.

The development of this compound has also been supported by advanced computational modeling techniques. Researchers utilized molecular docking simulations to predict its binding affinity with various therapeutic targets. These simulations provided valuable insights into its mechanism of action and guided further optimization efforts.

In conclusion, 2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid represents a versatile molecule with broad applications across multiple disciplines. Its structural complexity and functional groups make it an attractive candidate for both drug discovery and materials innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific advancements in the coming years.